Cas no 1190316-47-2 (3-Iodo-7-methyl-6-azaindole)

• Product Name: 3-Iodo-7-methyl-6-azaindole
• CAS No: 1190316-47-2
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 2169034
• PubChem ID: 53412721
• Update Time: 2025-07-25

3-Iodo-7-methyl-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-7-methyl-6-azaindole
• 3-iodo-7-methyl-1H-pyrrolo[2,3-c]pyridine
• FCH1378903
• AK203931
• 1190316-47-2
• DB-228673

• Inchi： 1S/C8H7IN2/c1-5-8-6(2-3-10-5)7(9)4-11-8/h2-4,11H,1H3
• InChI Key： NPMMMELTLLZPBC-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(C)=NC=CC=21

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2

Additional information on 3-Iodo-7-methyl-6-azaindole

Comprehensive Overview of 3-Iodo-7-methyl-6-azaindole (CAS No. 1190316-47-2): Properties, Applications, and Research Insights

3-Iodo-7-methyl-6-azaindole (CAS No. 1190316-47-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated azaindole derivative is characterized by its unique molecular structure, which combines a methyl group at the 7-position and an iodo substituent at the 3-position of the 6-azaindole scaffold. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 3-Iodo-7-methyl-6-azaindole is reflected in its increasing mentions across scientific literature and patent applications. Researchers are particularly intrigued by its potential role in drug discovery, where it serves as a key building block for small-molecule pharmaceuticals. Its azaindole core is a privileged structure in medicinal chemistry, often associated with improved pharmacokinetic properties and target selectivity. The incorporation of an iodo group further enhances its utility in cross-coupling reactions, making it a versatile precursor for palladium-catalyzed transformations such as Suzuki-Miyaura and Sonogashira couplings.

From a synthetic chemistry perspective, CAS 1190316-47-2 represents an important milestone in the development of heterocyclic compounds. Its molecular weight of 288.07 g/mol and precise structural configuration allow for controlled modifications, enabling researchers to explore structure-activity relationships in various therapeutic areas. Recent studies have highlighted its potential applications in cancer research, where azaindole derivatives have shown promise as tyrosine kinase inhibitors. This aligns with current trends in precision medicine and the search for more effective targeted therapies.

The physicochemical properties of 3-Iodo-7-methyl-6-azaindole contribute to its growing popularity in medicinal chemistry. With a calculated logP value indicative of moderate lipophilicity, this compound demonstrates favorable characteristics for drug-like molecules. Its stability under various conditions makes it particularly suitable for high-throughput screening and combinatorial chemistry approaches. These attributes answer the frequently searched question among researchers: "What makes azaindole derivatives valuable in drug development?"

In the context of current pharmaceutical trends, the demand for CAS 1190316-47-2 has increased parallel to the rise of personalized medicine approaches. The compound's ability to serve as a scaffold for selective kinase inhibitors addresses the need for more specific therapeutic agents with reduced off-target effects. This relevance to cancer immunotherapy and signal transduction modulation makes it a subject of intense investigation in academic and industrial laboratories worldwide.

Quality control and synthesis optimization of 3-Iodo-7-methyl-6-azaindole remain active areas of research, as evidenced by numerous publications exploring improved synthetic routes and purification methods. The compound typically appears as a white to off-white crystalline powder, with purity levels exceeding 95% in commercial samples. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this material, ensuring its suitability for sensitive pharmaceutical applications.

From a commercial perspective, 1190316-47-2 has become increasingly available through specialty chemical suppliers catering to the drug discovery market. Its pricing reflects both the complexity of its synthesis and its value as a pharmaceutical intermediate. The compound's shelf life and storage requirements (typically at 2-8°C under inert atmosphere) are frequently searched topics among laboratory professionals working with this material.

The future outlook for 3-Iodo-7-methyl-6-azaindole appears promising, particularly in light of ongoing research into kinase-targeted therapies and fragment-based drug design. Its structural features continue to inspire novel synthetic approaches, with recent publications demonstrating its utility in constructing more complex pharmacophores. As the pharmaceutical industry places greater emphasis on structure-based drug design, compounds like CAS 1190316-47-2 will likely maintain their importance in medicinal chemistry pipelines.

Environmental and safety considerations for 3-Iodo-7-methyl-6-azaindole follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper handling procedures including the use of personal protective equipment are recommended. These precautions align with the broader pharmaceutical industry's commitment to green chemistry principles and sustainable synthesis methods.

In conclusion, 3-Iodo-7-methyl-6-azaindole (CAS No. 1190316-47-2) represents a significant compound at the intersection of medicinal chemistry and pharmaceutical development. Its unique structural features, synthetic versatility, and potential biological applications ensure its continued relevance in scientific research. As the demand for more sophisticated therapeutic agents grows, this azaindole derivative will undoubtedly play an important role in shaping the future of drug discovery and development.